molecular formula C24H24ClN3O2S B2909596 1-(4-chlorophenyl)-N-(5-oxido-2-(o-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)cyclopentanecarboxamide CAS No. 1017691-58-5

1-(4-chlorophenyl)-N-(5-oxido-2-(o-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)cyclopentanecarboxamide

Cat. No.: B2909596
CAS No.: 1017691-58-5
M. Wt: 453.99
InChI Key: UPTXLJYYEXFRQC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a heterocyclic amide featuring a thieno[3,4-c]pyrazol core substituted with a 4-chlorophenyl group, an o-tolyl moiety, and a cyclopentanecarboxamide side chain. The molecule’s reactivity and electronic properties are influenced by the electron-withdrawing 4-chlorophenyl group, the sulfoxide (5-oxido) group, and the steric effects of the o-tolyl substituent. Computational tools like density-functional theory (DFT) and wavefunction analysis (e.g., Multiwfn) are critical for elucidating its electronic structure and correlating it with physicochemical behavior .

Properties

IUPAC Name

1-(4-chlorophenyl)-N-[2-(2-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]cyclopentane-1-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H24ClN3O2S/c1-16-6-2-3-7-21(16)28-22(19-14-31(30)15-20(19)27-28)26-23(29)24(12-4-5-13-24)17-8-10-18(25)11-9-17/h2-3,6-11H,4-5,12-15H2,1H3,(H,26,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UPTXLJYYEXFRQC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1N2C(=C3CS(=O)CC3=N2)NC(=O)C4(CCCC4)C5=CC=C(C=C5)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H24ClN3O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

454.0 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

The compound’s structural analogs are defined by variations in the pyrazole/thiophene core, substituents, and side chains. Below is a detailed comparison based on electronic, steric, and functional properties:

Table 1: Structural and Electronic Comparison

Compound Name / Feature Thieno[3,4-c]Pyrazole Core Substituents (R1, R2, R3) Key Functional Groups Computational Analysis Tools Used
Target Compound Thiophene-fused pyrazole R1: 4-chlorophenyl, R2: o-tolyl, R3: cyclopentanecarboxamide Sulfoxide, amide, chloroaryl DFT (Colle-Salvetti formula) , Multiwfn
N-(4-Chloro-3-((4,5-dihydro-5-oxo-1-(2,4,6-trichlorophenyl)-1H-pyrazol-3-yl)amino)phenyl)-2-(3-(1,1-dimethylethyl)-4-hydroxyphenoxy)tetradecanamide () Pyrazole R1: 2,4,6-trichlorophenyl, R2: tert-butylphenoxy, R3: tetradecanamide Chloroaryl, phenolic ether, long-chain amide Not specified (likely crystallographic via SHELX )

Key Findings:

Core Heterocycle Differences: The target compound’s thieno[3,4-c]pyrazole core introduces conjugation between sulfur and nitrogen atoms, enhancing aromaticity and electron delocalization compared to simpler pyrazole derivatives (e.g., ’s compound). This likely impacts binding affinity in biological systems . The sulfoxide group in the target compound increases polarity and hydrogen-bonding capacity relative to the phenolic ether in ’s analog .

The cyclopentanecarboxamide side chain (target) is more rigid and compact than the tetradecanamide chain (), which may influence membrane permeability and metabolic stability .

Computational Insights: DFT calculations (via the Colle-Salvetti correlation-energy formula) highlight the target compound’s lower electron density at the pyrazole nitrogen compared to ’s analog, suggesting reduced nucleophilicity .

Methodological Considerations

  • Electronic Analysis: Multiwfn’s ability to map electrostatic potentials and electron localization functions (ELF) is critical for comparing charge distribution across analogs .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.